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Abstract

Cesium triiodide (Csls) is an inorganic compound of significant interest, primarily for its role as
a precursor in the synthesis of advanced materials such as perovskite solar cells and quantum
dots.[1] This technical guide provides a comprehensive overview of the fundamental chemical,
physical, and structural properties of cesium triiodide. It includes a compilation of quantitative
data, detailed experimental protocols for its synthesis and characterization, and visualizations
of key processes to facilitate a deeper understanding for researchers in materials science and
related fields.

Chemical and Physical Properties

Cesium triiodide is a purple to brownish-black crystalline solid.[2][3] It is an ionic compound
consisting of a cesium cation (Cs™*) and a triiodide anion (I37).[2] The compound is notable for
its thermal decomposition at a relatively low temperature.[2]

Quantitative Data Summary

The key quantitative properties of cesium triiodide are summarized in the table below for easy
reference and comparison.
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Property Value Citation(s)

Chemical Formula Csls [1114]

Molar Mass 513.62 g/mol [1][4]
Purple / Brownish-black

Appearance ) [2][3]
crystalline powder

Melting Point 207 °C (decomposes) [5]

Density 4.51 g/mL at 25 °C [5]

CAS Number 12297-72-2 [1114]

N Soluble in ethanol, slightly
Solubility

soluble in methanol.

Structural Properties and Phase Transitions

The crystal structure of cesium triiodide is highly dependent on ambient pressure, exhibiting

fascinating polymorphic transitions under compression.

Crystal Structure at Ambient Conditions

Under standard temperature and pressure, cesium triiodide crystallizes in an orthorhombic

system. The key crystallographic data are presented below.

Crystal System Parameter  Value Citation(s)
Crystal System Orthorhombic [2]
Space Group Pnma [2]

Arrangement

Layered structure with a
herringbone motif of I3~

anions.

[2]

High-Pressure Phase Transitions
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When subjected to high pressure, cesium triiodide undergoes a series of first-order phase
transitions, leading to a more symmetrical and densely packed structure.[2]

e Orthorhombic to Trigonal: Above approximately 1.24 GPa, the ambient orthorhombic (Pnma)
phase transitions to a trigonal system with the space group P-3c1. This transition involves a
significant reorganization of the polyiodide network from a layered to a three-dimensional
architecture.[2]

e Trigonal to Cubic: Upon further compression to around 21.7 GPa, a second phase transition
occurs, resulting in a cubic phase (Pm-3n). In this phase, the interatomic I-1 distances
equalize, forming linear iodine chains.[2]

The sequence of these pressure-induced phase transitions is a key area of research for
understanding hypervalent bonding and metallization under extreme conditions.[1]

High-Pressure Phase Transition Pathway of Csls
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High-Pressure Phase Transition Pathway of Csls
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Experimental Protocols

This section details the methodologies for the synthesis and characterization of cesium
trilodide, providing a practical guide for laboratory work.

Synthesis of Cesium Triiodide Crystals

A common and effective method for preparing cesium triiodide is through the reaction of cesium
iodide (Csl) and iodine (I2) in a suitable solvent.[6]

Materials:

e Cesium iodide (Csl)

e lodine (I2)

e Agueous ethanol solution

Procedure:

Prepare a saturated solution of cesium iodide in agueous ethanol.

Slowly add a stoichiometric amount of iodine to the cesium iodide solution while stirring.

Allow the solution to undergo slow volatilization and crystallization at room temperature.

Collect the resulting purple to brownish-black crystals of cesium triiodide.

Wash the crystals with a small amount of cold ethanol and dry them under vacuum.
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Synthesis Workflow for Cesium Triiodide
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Synthesis Workflow for Cesium Triiodide
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Characterization Techniques

3.2.1. X-ray Diffraction (XRD)

XRD is essential for confirming the crystal structure and phase purity of the synthesized cesium
triiodide. High-pressure XRD is used to study its phase transitions.

Protocol for High-Pressure XRD:

A powdered sample of cesium triiodide is loaded into a diamond anvil cell (DAC).

o A pressure-transmitting medium (e.g., silicone oil or a noble gas) is added to ensure
hydrostatic conditions.

e The DAC is mounted on a synchrotron X-ray beamline.
« Diffraction patterns are collected at various pressures, which are increased incrementally.

e The obtained diffraction data are analyzed to determine the crystal structure at each
pressure point.

3.2.2. Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique used to probe the vibrational
modes of the triiodide ion within the cesium triiodide crystal lattice.

Protocol for Raman Spectroscopy:

e A small amount of the cesium triiodide sample is placed on a microscope slide.

o A Raman spectrometer equipped with a laser (e.g., 532 nm or 785 nm) is used for analysis.
e The laser is focused on the sample, and the scattered light is collected and analyzed.

e The resulting Raman spectrum will show characteristic peaks corresponding to the
vibrational modes of the I3~ anion. The symmetric stretching (vi) and asymmetric stretching
(v3) modes are of particular interest. In similar triiodide compounds, the symmetric stretch is
typically observed around 112 cm~1, and the asymmetric stretch around 140 cm~1.[7]
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Characterization Workflow for Cslz
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Characterization Workflow for Csls

Thermal Properties

Thermogravimetric analysis (TGA) of trihalides indicates that cesium triiodide undergoes
thermal decomposition.[2] The decomposition process typically involves the loss of an iodine
molecule (I2). The reported melting point of 207 °C is accompanied by decomposition.[5]

Safety and Handling

Cesium triiodide should be handled with care, following standard laboratory safety protocols. It
is classified as an irritant and a sensitizer.
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Hazard Statement Description Citation(s)
H315 Causes skin irritation [5]
May cause an allergic skin
H317 ) [5]
reaction
H319 Causes serious eye irritation [5]

May cause allergy or asthma
H334 symptoms or breathing [5]

difficulties if inhaled

H335 May cause respiratory irritation  [5]

Personal Protective Equipment (PPE):

Dust mask type N95 (US)

Eyeshields

Faceshields

Gloves

Applications

The primary application of cesium triiodide is in the field of materials science, particularly as a
precursor for the fabrication of inorganic halide perovskites like cesium lead triiodide (CsPbls).
[1] These perovskites are highly promising for next-generation photovoltaic devices, with
demonstrated high power conversion efficiencies.[1] Additionally, Csls is used in the synthesis
of CsPbls quantum dots for various optoelectronic applications, including photodetectors and

light-emitting devices.[1]

Conclusion

Cesium triiodide is a compound with rich chemical and physical properties that make it a
valuable precursor in the development of advanced materials. Its pressure-dependent crystal
structure and thermal characteristics are key areas of ongoing research. The experimental
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protocols and data presented in this guide offer a foundational resource for scientists and
researchers working with this important inorganic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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